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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propyl pyruvate

CAS No.: 20279-43-0

Cat. No.: S1906458

Core Compound Identification

The table below summarizes the fundamental identifying information for propyl 2-oxopropanoate.

Property Description

IUPAC Name Propyl 2-oxopropanoate [1]

Other Names Propyl pyruvate; 2-Oxopropanoic acid propyl ester [1] [2] [3]
CAS Registry Number 20279-43-0 [1] [2] [3]

Molecular Formula CgH1003 [1] [2] [3]

Molecular Weight 130.14 g/mol [1] [2]

SMILES 0=C(C(=0)OCCC)C [1]

InChl Key ILPVOWZUBFRIAX-UHFFFAOYSA-N [1]

Physicochemical Properties and Safety
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The following table outlines key experimental and calculated properties of propyl 2-oxopropanoate, which

are critical for laboratory handling and experimental design.

Property Value |/ Description Citation
Physical Appearance Colorless to pale yellow clear liquid [2]
Density 1.015 g/cm?3 (Calculated) [1]
Boiling Point 169.4 °C at 760 mmHg (Calculated) [1] [3]
Flash Point 61.2 °C (Calculated) [1] [3]
Refractive Index 1.408 (Calculated) [1]
Vapor Pressure 1.54 mmHg at 25°C (Estimated) [2] [3]
Odor Description At 100%: sweet, caramellic, floral [2]

GHS Hazard Statements H302-H315-H319-H335 (For Isopropyl ester variant) [4]

Derivative as a Novel Anticancer Agent

A significant finding from the search is a patented derivative of propyl 2-oxopropanoate with investigated

anticancer properties.

e Key Compound: Propyl 3-bromo-2-oxopropanoate (Propyl bromopyruvate), with the molecular

formula CgHgBrO5 and a molecular weight of 209.04 g/mol [5].

¢ Patent Context: This compound is the subject of a US patent (US20060058383A1) that describes it
and its derivatives as "novel anticancer agents"” [6]. The patent has since been abandoned, but the

technical disclosure remains relevant for research.

Proposed Anticancer Mechanisms and Protocols

The patent suggests the compound exerts its effects primarily by targeting cancer cell metabolism.
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e Primary Mechanism: Inhibition of Glycolysis [6]. The compound is proposed to target and inhibit
the glycolytic pathway in cancer cells. Many cancer cells rely heavily on glycolysis for energy
production (a phenomenon known as the Warburg effect), even in the presence of oxygen. By
disrupting this key metabolic pathway, the compound can deprive cancer cells of energy.

¢ Additional Mechanisms: The patent also suggests the compound may induce:

o Apoptosis (programmed cell death) [6].
o Necrotic cell death [6].
o Inhibition of mitochondrial respiration and the tricarboxylic acid (TCA) cycle [6].

Experimental Design & Workflow

The logical flow for investigating the anticancer activity of propyl 3-bromo-2-oxopropanoate, as derived

from the patent, can be summarized in the following experimental workflow:

Experimental workflow for evaluating Propyl 3-bromo-2-oxopropanoate as an anticancer agent, from in

vitro assays to combination therapy screening.

Detailed Experimental Methodology

1. In Vitro Cell Culture and Treatment

e Cell Lines: Experiments can be conducted on a panel of cancer cell lines, potentially including
leukemias, lymphomas, and solid tumors such as from the colon, brain, breast, prostate, liver,
pancreas, and ovaries [6].

¢ Treatment Preparation: Prepare a stock solution of Propyl 3-bromo-2-oxopropanoate in a suitable
solvent like DMSO or ethanol, with subsequent dilution in cell culture medium. The final solvent
concentration should be kept low (e.g., <0.1%) to avoid cytotoxicity.

e Dosing and Incubation: Treat cells with a range of concentrations (e.g., 1-100 uM) for varying
durations (24-72 hours). Include vehicle-treated controls.

2. Metabolic Assay (Glycolytic Inhibition)

¢ Principle: Directly measure the extracellular acidification rate (ECAR) as a proxy for lactate
production and glycolytic flux, using a Seahorse XF Analyzer or similar instrumentation.
¢ Protocol:
o Seed cancer cells in a specialized microplate.
o Treat cells with the compound or vehicle control.
o Measure basal ECAR.
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o Perform a mitochondrial stress test by sequential injection of oligomycin (ATP synthase
inhibitor), FCCP (mitochondrial uncoupler), and rotenone/antimycin A (complex I/1ll inhibitors) to
assess glycolytic capacity and reserve [6].

3. In Vivo Efficacy Study

e Model: Use immunocompromised mice implanted with human cancer cells (xenograft model) [6].

e Dosing: Administer the compound via a relevant route (e.g., intraperitoneal injection). The patent
suggests that the compound may be used in combination with other therapies like radiation,
chemotherapy, or immunotherapy [6].

e Endpoint: Monitor tumor volume over time and analyze tumors post-study for markers of proliferation
(Ki-67) and cell death (TUNEL assay).

Application in Flavor and Fragrance

Beyond biomedical research, propyl 2-oxopropanoate (propyl pyruvate) is also used as a synthetic flavoring

agent.

¢ Organoleptic Properties: It is described as having a sweet, caramellic, and floral odor and flavor
[2].

¢ Regulatory Status: It has a FEMA Number of 4484 (GRAS status). However, search results note
that the FDA no longer provides for its use in food, indicating a potentially changed regulatory
status that requires verification [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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